Cas no 15500-60-4 (N,N-Bis(trimethylsilyl)formamide)

• Product Name: N,N-Bis(trimethylsilyl)formamide
• CAS No: 15500-60-4
• MF: C₇H₁₉NOSi₂
• MW: 189.402863740921
• CID: 50122
• PubChem ID: 84952
• Update Time: 2025-04-18

N,N-Bis(trimethylsilyl)formamide Chemical and Physical Properties

Names and Identifiers

• N,N-Bis(trimethylsilyl)formamide
• BSF
• N,N-Di-trimethylsilylformamide
• Bis(trimethylsilyl)formamide
• NS00051747
• FXX3KFS75F
• Formamide, 2TMS derivative
• Bis-N,N-(trimethylsilyl)formamide
• AKOS006230085
• SCHEMBL1971956
• FT-0741355
• EINECS 239-530-4
• UNII-FXX3KFS75F
• A809593
• DTXSID8065903
• Formamide, N,N-bis(trimethylsilyl)-
• 15500-60-4

• MDL： MFCD00014849
• Inchi： 1S/C7H19NOSi2/c1-10(2,3)8(7-9)11(4,5)6/h7H,1-6H3
• InChI Key： FRCLVJBDJNNNGI-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)N(C=O)[Si](C)(C)C

Computed Properties

• Exact Mass: 189.10100
• Monoisotopic Mass: 189.10051730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.885 g/mL at 20 °C(lit.)
• Melting Point: 158 °C
• Boiling Point: 158 °C
• Flash Point: 37 °C
• Refractive Index: n20/D 1.437
• PSA: 20.31000
• LogP: 2.75050

N,N-Bis(trimethylsilyl)formamide Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• FLUKA BRAND F CODES：10-21
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3.2